Cas no 2229580-84-9 (2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine
• CAS No: 2229580-84-9
• MF: C₉H₁₂BrClN₂
• MW: 263.561980247498
• CID: 5971358
• PubChem ID: 165643277
• Update Time: 2025-06-12

2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine
• 2229580-84-9
• EN300-1919825

• Inchi： 1S/C9H12BrClN2/c1-9(2,6-10)3-7-4-12-5-8(11)13-7/h4-5H,3,6H2,1-2H3
• InChI Key： NHSOLOMTZHCGGA-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=NC=C(N=1)Cl

Computed Properties

• Exact Mass: 261.98724g/mol
• Monoisotopic Mass: 261.98724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine

Introduction to 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine (CAS No. 2229580-84-9)

2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine, identified by the CAS number 2229580-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of both bromo and chloro substituents on the pyrazine ring, along with an isobutyl group at the 3-position, endows it with unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine contribute to its versatility in chemical transformations. The bromo substituent at the 3-position facilitates nucleophilic aromatic substitution reactions, while the chloro group at the 6-position can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactivity patterns make it a useful building block for constructing more complex molecular architectures. Additionally, the isobutyl group introduces steric hindrance, which can influence the binding affinity and selectivity of derivatives in biological assays.

In recent years, there has been a surge in research focused on developing novel pyrazine derivatives with potential therapeutic applications. Pyrazines have been extensively studied for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The compound 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Specifically, its structural motif has been incorporated into molecules designed to disrupt aberrant signaling pathways in oncogenic kinases.

One of the most compelling aspects of 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine is its utility in generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the pyrazine core, researchers can rapidly identify lead compounds with desired pharmacological properties. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. The bromo and chloro groups provide handles for further functionalization, allowing chemists to fine-tune solubility, metabolic stability, and target engagement.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine typically involves multi-step organic transformations starting from commercially available precursors. A common route includes bromination of an appropriate pyrazine derivative followed by alkylation with an isobutyl halide. The introduction of the chloro substituent can then be achieved through electrophilic aromatic substitution or halogen exchange reactions. These synthetic strategies highlight the compound's accessibility and scalability for industrial applications.

From a computational chemistry perspective, 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the bromo and chloro groups enhances its binding affinity to certain protein receptors. Furthermore, density functional theory (DFT) studies have provided insights into its conformational preferences and hydrogen bonding capabilities, which are crucial for designing molecules with optimal pharmacokinetic profiles.

The agrochemical sector has also recognized the potential of 2-(3-bromo-2,2-dimethylpropyl)-6-chloropyrazine as a precursor for developing novel pesticides. Pyrazine-based compounds have demonstrated efficacy against a range of pests by interfering with their nervous systems or metabolic pathways. Researchers are particularly interested in synthesizing derivatives that exhibit low environmental persistence while maintaining high insecticidal activity. This balance is critical for ensuring sustainable agricultural practices without compromising ecological safety.

In conclusion, 2229580-84-9 represents a significant advancement in synthetic organic chemistry and drug discovery. Its unique structural features and reactivity patterns make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound, 2229580-84-9 will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.